3-(3,4-Dichlorophenyl)prop-2-yn-1-ol
Cat. No. B1613739
M. Wt: 201.05 g/mol
InChI Key: GXPOBUYOPUKTGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08138377B2
Procedure details
Bis(triphenylphosphine)palladium(II) chloride (120 mg; 0.171 mmol) was added to a stirred solution of propargyl alcohol (5.24 g; 93.4 mmol; 1.02 eq), 1-iodo-3,4-dichlorobenzene (25.0 g; 91.6 mmol, 1 eq), triethylamine (18.5 g; 183.2 mmol, 2 eq), and copper iodide (60 mg; 0.32 mmol) in THF (50 mL). The mixture was stirred at 35° C. for 12 h under a nitrogen atmosphere. The mixture was then filtered through a bed of celite and the filtrate was washed with ethyl acetate. The filtrate was then concentrated at 35° C. (vac.=28 in Hg) using a rotary evaporator. The residue was purified using a silica gel column (4:1 heptane/ethyl acetate→2:1 heptane/ethyl acetate) to give the desired product as a light yellow solid (17.10 g; 85.2 mmol; 93%). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 4.53 (s, 2H) 7.19 (d, 1H) 7.29 (d, 1H) 7.49 (s, 1H).
Name
Yield
93%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([OH:4])[C:2]#[CH:3].I[C:6]1[CH:11]=[CH:10][C:9]([Cl:12])=[C:8]([Cl:13])[CH:7]=1.C(N(CC)CC)C>C1COCC1.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Cu](I)I>[Cl:12][C:9]1[CH:10]=[C:11]([C:3]#[C:2][CH2:1][OH:4])[CH:6]=[CH:7][C:8]=1[Cl:13] |^1:28,47|
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Inputs
Step One
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Name
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|
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Quantity
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5.24 g
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Type
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reactant
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Smiles
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C(C#C)O
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Name
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|
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Quantity
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25 g
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|
Type
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reactant
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Smiles
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IC1=CC(=C(C=C1)Cl)Cl
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Name
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|
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Quantity
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18.5 g
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|
Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
|
50 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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|
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Quantity
|
120 mg
|
|
Type
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catalyst
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|
Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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|
Name
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|
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Quantity
|
60 mg
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Type
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catalyst
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Smiles
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[Cu](I)I
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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35 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 35° C. for 12 h under a nitrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The mixture was then filtered through a bed of celite
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WASH
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Type
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WASH
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|
Details
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the filtrate was washed with ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was then concentrated at 35° C. (vac.=28 in Hg)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
a rotary evaporator
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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|
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Type
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product
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|
Smiles
|
ClC=1C=C(C=CC1Cl)C#CCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 85.2 mmol | |
| AMOUNT: MASS | 17.1 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 93% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
